2-Chloroacetophenone

• CAS No.: 532-27-4
• Product Name: 2-Chloroacetophenone
• Molecular Formula: C8H7ClO; C6H5COCH2Cl; C8H7ClO
• Molecular Weight: 154.59 g/mol
• IUPAC Name: 2-chloro-1-phenylethanone
• Standard InChI: InChI=1S/C8H7ClO/c9-6-8(10)7-4-2-1-3-5-7/h1-5H,6H2
• Standard InChIKey: IMACFCSSMIZSPP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)CCl
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CCl
• Boiling Point: 441 to 442 °F at 760 mm Hg (NTP, 1992); 247.0 °C; 247 °C; 244-245 °C; 472°F
• Colorform: Crystals from dilute alcohol, carbon tetrachloride, or light petroleum; Solid at 20 °C; Colorless to gray crystalline solid; White crystals; Plates from dilute alcohol; rhombic leaves from petroleum ethe
• Density: 1.32 at 59 °F (USCG, 1999); 1.324 g/cu cm at 15 °C; 1.3 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.0; 1.32
• Flash Point: 244 °F (NTP, 1992); 118 °C (closed cup); 244 °F (118 °C) (Closed cup); 118 °C c.c.; 244°F
• Melting Point: 133.7 °F (NTP, 1992); 56.5 °C; 54-59 °C; 134°F
• Physical Description: 2-chloroacetophenone appears as a white crystalline solid. Denser than water and insoluble in water. Hence sinks in water. A lachrymator: vapors are very irritating to the eyes. Has a floral odor. Used as a riot control agent.; COLOURLESS-TO-GREY CRYSTALS.; Colorless to gray crystalline solid with a sharp, irritating odor.; Colorless to gray or white crystalline solid. May appear as blue-white cloud at point of release.
• Description: 2-chloroacetophenone appears as a white crystalline solid. Denser than water and insoluble in water. Hence sinks in water. A lachrymator: vapors are very irritating to the eyes. Has a floral odor. Used as a riot control agent.; The main uses for 2-chloroacetophenone are in tear gas and in chemical Mace. It is a potent eye, throat, and skin irritant. Acute (short-term) inhalation exposure of humans causes burning of the eyes with lacrimation, some degree of blurred vision, possible corneal damage, irritation and burning of the nose, throat, and skin, and burning in the chest with dyspnea. Acute dermal exposure is irritating and can result in first, second, and third degree chemical burns in humans. Squamous hyperplasia of the nasal respiratory epithelium was reported in rats chronically exposed (long-term) via inhalation. EPA has not classified 2-chloroacetophenone with respect to potential carcinogenicity.; A potent eye, throat, and skin irritant. One of its uses is as a riot control agent.
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); In water, 1.805X10+3 mg/L at 25 °C (est); Practically insoluble in water; Very soluble in ethanol, ethyl ether, benzene; soluble in acetone, petroleum ether; Soluble in carbon disulfide; Solubility in water, g/100ml at 25 °C: 1.64; Insoluble
• Synonyms: 2 Chloro 1 phenylethanone; 2 Chloroacetophenone; 2-Chloro-1-phenylethanone; 2-Chloroacetophenone; 3' Chloroacetophenone; 3'-Chloroacetophenone; alpha Chloroacetophenone; alpha-Chloroacetophenone; Chloracetophenone; Chloroacetophenone; Mace; omega Chloroacetophenone; omega-Chloroacetophenone
• Vapor Density: 5.2 (NTP, 1992) (Relative to Air); 5.32 (Air = 1); Relative vapor density (air = 1): 5.3; 5.2
• Vapor Pressure: 0.0054 mm Hg at 68 °F (NTP, 1992); 0.01 mmHg; 5.4X10-3 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C: 0.7; 0.005 mmHg
• PubChem Compound: 10757
• Last Modified: Nov 11 2021